Cas no 1111560-44-1 (6-(pyridin-2-yl)-1-3-(trifluoromethyl)phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 6-(pyridin-2-yl)-1-3-(trifluoromethyl)phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 1111560-44-1
• MF: C₁₇H₁₀F₃N₅O
• MW: 357.289412975311
• MDL: MFCD11839748
• CID: 5166662
• PubChem ID: 135915075
• Update Time: 2025-05-25

6-(pyridin-2-yl)-1-3-(trifluoromethyl)phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-6-(2-pyridinyl)-1-[3-(trifluoromethyl)phenyl]-
• 6-(Pyridin-2-yl)-1-[3-(trifluoromethyl)phenyl]-1h,4h,5h-pyrazolo[3,4-d]pyrimidin-4-one
• 6-(pyridin-2-yl)-1-3-(trifluoromethyl)phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

• MDL： MFCD11839748
• Inchi： 1S/C17H10F3N5O/c18-17(19,20)10-4-3-5-11(8-10)25-15-12(9-22-25)16(26)24-14(23-15)13-6-1-2-7-21-13/h1-9H,(H,23,24,26)
• InChI Key： GNJKIYVIQXKONX-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2)NC(=O)C2C=NN(C3=CC=CC(C(F)(F)F)=C3)C=2N=1

Additional information on 6-(pyridin-2-yl)-1-3-(trifluoromethyl)phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Comprehensive Overview of 6-(pyridin-2-yl)-1-3-(trifluoromethyl)phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one (CAS No. 1111560-44-1)

The compound 6-(pyridin-2-yl)-1-3-(trifluoromethyl)phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one (CAS No. 1111560-44-1) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[3,4-d]pyrimidin-4-one core, makes it a promising candidate for drug discovery, particularly in targeting kinase-related pathways. Researchers are increasingly interested in this compound due to its potential applications in oncology and inflammatory diseases, aligning with current trends in precision medicine.

One of the key features of 6-(pyridin-2-yl)-1-3-(trifluoromethyl)phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one is its trifluoromethyl group, which enhances metabolic stability and bioavailability—a critical factor in modern drug design. The presence of the pyridine ring further contributes to its binding affinity with biological targets, making it a versatile scaffold for medicinal chemistry. Recent studies have explored its interactions with protein kinases, a hot topic in cancer therapy, as kinase inhibitors continue to dominate the pharmaceutical market.

In the context of AI-driven drug discovery, this compound has garnered attention due to its structural complexity and potential for machine learning-based optimization. Computational models, such as those leveraging deep learning algorithms, are being used to predict its pharmacokinetic properties and optimize its efficacy. This aligns with the growing demand for computational chemistry solutions in accelerating drug development timelines, a trend frequently searched by researchers and industry professionals.

The synthesis of 6-(pyridin-2-yl)-1-3-(trifluoromethyl)phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one involves multi-step organic reactions, including cyclization and cross-coupling methodologies. These processes are often discussed in academic forums and patent literature, reflecting the compound's relevance in green chemistry initiatives. Researchers are exploring eco-friendly synthetic routes to reduce waste and improve yield, addressing the global push for sustainable practices in chemical manufacturing.

From a commercial perspective, CAS No. 1111560-44-1 is available through specialized chemical suppliers, catering to the needs of pharmaceutical R&D and academic laboratories. Its applications extend to high-throughput screening (HTS) platforms, where it serves as a reference compound for identifying novel bioactive molecules. The compound's stability under various conditions also makes it suitable for long-term storage, a practical consideration for researchers.

In summary, 6-(pyridin-2-yl)-1-3-(trifluoromethyl)phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one represents a cutting-edge example of how heterocyclic chemistry is driving innovation in drug discovery. Its structural features, combined with emerging technologies like AI and computational modeling, position it as a valuable tool for addressing unmet medical needs. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both research and industry discussions.